Cas no 2138061-72-8 (1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol
• CAS No: 2138061-72-8
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 5825138
• PubChem ID: 165491730
• Update Time: 2025-06-13

1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155903
• 1-[(3,3-dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol
• 2138061-72-8
• 1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol

• Inchi： 1S/C14H24O/c1-11-4-6-14(15,7-5-11)10-12-8-13(2,3)9-12/h4,6,11-12,15H,5,7-10H2,1-3H3
• InChI Key： IFVDKDZOGWERHN-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)CC1CC(C)(C)C1

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol

Recent Advances in the Study of 1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol (CAS: 2138061-72-8)

The compound 1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol (CAS: 2138061-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and cyclohexenol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role in modulating specific biological pathways. Preliminary research indicates that 1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol may interact with certain enzyme systems, particularly those involved in inflammatory and metabolic processes. These findings suggest its potential utility in developing novel anti-inflammatory or metabolic disorder treatments. However, further in vitro and in vivo studies are required to fully understand its mechanism of action and therapeutic efficacy.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of this compound. Researchers have developed more efficient catalytic methods to achieve higher yields and purity, which is critical for scaling up production for preclinical and clinical studies. The use of asymmetric catalysis has been particularly noteworthy, enabling the stereoselective synthesis of the compound, which is essential for its biological activity.

In addition to its therapeutic potential, 1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol has also been explored for its applications in material science. Its unique chemical structure makes it a candidate for designing novel polymers with specific mechanical and thermal properties. This dual applicability in both biomedical and material sciences underscores the versatility of this compound.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile are areas that require further investigation. Additionally, toxicological studies are necessary to ensure its safety for therapeutic use. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in addressing these challenges and advancing the compound towards clinical applications.

In conclusion, 1-[(3,3-Dimethylcyclobutyl)methyl]-4-methylcyclohex-2-en-1-ol (CAS: 2138061-72-8) represents a compelling area of research with significant potential across multiple disciplines. Continued exploration of its properties and applications will likely yield valuable insights and innovations in the coming years.